![molecular formula C21H22F3NO4 B560388 2-[[4-[[4-Methoxy-2-(trifluoromethyl)phenyl]methylcarbamoyl]phenyl]methyl]butanoic acid CAS No. 1830320-32-5](/img/structure/B560388.png)
2-[[4-[[4-Methoxy-2-(trifluoromethyl)phenyl]methylcarbamoyl]phenyl]methyl]butanoic acid
Overview
Description
2-[[4-[[4-Methoxy-2-(trifluoromethyl)phenyl]methylcarbamoyl]phenyl]methyl]butanoic acid is a chemical compound with the molecular formula C21H22F3NO4 . It is widely used in scientific research due to its diverse applications. It exhibits remarkable properties that enable its utilization in various fields, including pharmaceuticals, material science, and organic synthesis.
Molecular Structure Analysis
The molecular structure of this compound can be found in various chemical databases . It’s important to note that understanding the molecular structure is crucial as it can influence the compound’s physical and chemical properties, reactivity, and biological activity.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be found in chemical databases . These properties include its molecular weight, solubility, melting point, boiling point, and more.Scientific Research Applications
Synthesis and Chemical Properties
Diels-Alder Reactions : The compound has been used in chemical synthesis, particularly in Diels-Alder reactions. It has been employed in the creation of trifluoromethyl-substituted phthalates or benzoates, demonstrating its utility in complex organic synthesis processes (Volle & Schlosser, 2002).
Insect Pest Control Agents : Research has been conducted on derivatives of this compound for potential applications in insect pest control. Specific stereoisomers have been synthesized and evaluated for their effectiveness, indicating its potential in the field of biochemically activated insect hormonogenic compounds (Wimmer et al., 2007).
Applications in Pharmacology and Medicine
Anti-Inflammatory and Analgesic Agent : The compound, or closely related derivatives, has been studied for its anti-inflammatory and analgesic properties. Differences in metabolism across species have been noted, which is crucial for its pharmacological applications (Pottier, Busigny, & Raynaud, 1978).
Breast Cancer Treatment : Compounds related to 2-[[4-[[4-Methoxy-2-(trifluoromethyl)phenyl]methylcarbamoyl]phenyl]methyl]butanoic acid have been disclosed for their anti-tumor properties, specifically against breast carcinoma. This highlights its potential use in oncology and the development of new cancer therapies (Miles et al., 1958).
Liquid Crystal Research
- Ferroelectric Liquid Crystal : The compound has been used in the synthesis of novel ferroelectric liquid crystals. These materials are significant in the field of materials science, particularly for their application in display technologies (Aoki & Nohira, 1997).
Safety and Hazards
properties
IUPAC Name |
2-[[4-[[4-methoxy-2-(trifluoromethyl)phenyl]methylcarbamoyl]phenyl]methyl]butanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22F3NO4/c1-3-14(20(27)28)10-13-4-6-15(7-5-13)19(26)25-12-16-8-9-17(29-2)11-18(16)21(22,23)24/h4-9,11,14H,3,10,12H2,1-2H3,(H,25,26)(H,27,28) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VPAHYLNIDWFBPW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC1=CC=C(C=C1)C(=O)NCC2=C(C=C(C=C2)OC)C(F)(F)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22F3NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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